![molecular formula C18H22N2O B3835356 1-benzyl-4-(2-methoxyphenyl)piperazine](/img/structure/B3835356.png)
1-benzyl-4-(2-methoxyphenyl)piperazine
Overview
Description
1-benzyl-4-(2-methoxyphenyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine class of chemicals. It was initially developed as a potential antidepressant in the 1970s but was later found to have stimulant properties. BZP has gained popularity as a recreational drug due to its euphoric and energizing effects. However,
Mechanism of Action
1-benzyl-4-(2-methoxyphenyl)piperazine acts as a monoamine releasing agent, which means it increases the release of neurotransmitters such as dopamine, norepinephrine, and serotonin from presynaptic neurons. This leads to an increase in their levels in the synaptic cleft, resulting in enhanced neurotransmission. This compound also inhibits the reuptake of these neurotransmitters, further prolonging their effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, leading to a state of hyperarousal. It also enhances cognitive function, such as attention and memory, and improves mood and motivation. However, prolonged use of this compound can lead to adverse effects such as anxiety, insomnia, and psychosis.
Advantages and Limitations for Lab Experiments
1-benzyl-4-(2-methoxyphenyl)piperazine has advantages and limitations for use in lab experiments. Its stimulant properties make it useful in studying the effects of dopamine, norepinephrine, and serotonin on behavior and cognition. However, its recreational use and potential for abuse make it a controlled substance, limiting its availability for research purposes.
Future Directions
There are several future directions for research on 1-benzyl-4-(2-methoxyphenyl)piperazine. One area of interest is its potential therapeutic use in treating psychiatric disorders such as depression and attention deficit hyperactivity disorder. Another area is its use as a model compound for studying the effects of monoamine releasing agents on the brain. Additionally, research on the long-term effects of this compound use and its potential for addiction is needed.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound with stimulant properties that has gained popularity as a recreational drug. However, it also has potential therapeutic applications and is useful in studying the effects of neurotransmitters on behavior and cognition. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for therapeutic use.
Scientific Research Applications
1-benzyl-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields such as psychiatry, neurology, and pharmacology. It has been found to have a similar mechanism of action to other stimulants such as amphetamines and cocaine. This compound acts on the central nervous system by increasing the levels of dopamine, norepinephrine, and serotonin in the brain.
properties
IUPAC Name |
1-benzyl-4-(2-methoxyphenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c1-21-18-10-6-5-9-17(18)20-13-11-19(12-14-20)15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHRKMONOOHNWHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.